Cas no 1808400-71-6 (N-cyclopropyl-N-[(2-fluorophenyl)methyl]-6-methanesulfonylpyridine-3-sulfonamide)

• Product Name: N-cyclopropyl-N-[(2-fluorophenyl)methyl]-6-methanesulfonylpyridine-3-sulfonamide
• CAS No: 1808400-71-6
• MF: C₁₆H₁₇FN₂O₄S₂
• MW: 384.445585012436
• CID: 5991168
• PubChem ID: 100639273
• Update Time: 2025-08-03

N-cyclopropyl-N-[(2-fluorophenyl)methyl]-6-methanesulfonylpyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1808400-71-6
• N-cyclopropyl-N-[(2-fluorophenyl)methyl]-6-methylsulfonylpyridine-3-sulfonamide
• EN300-26603838
• Z1957503547
• AKOS033691990
• N-cyclopropyl-N-[(2-fluorophenyl)methyl]-6-methanesulfonylpyridine-3-sulfonamide

• Inchi： 1S/C16H17FN2O4S2/c1-24(20,21)16-9-8-14(10-18-16)25(22,23)19(13-6-7-13)11-12-4-2-3-5-15(12)17/h2-5,8-10,13H,6-7,11H2,1H3
• InChI Key： KMTNIFGRCIHXBL-UHFFFAOYSA-N
• SMILES： S(C1C=NC(=CC=1)S(C)(=O)=O)(N(CC1C=CC=CC=1F)C1CC1)(=O)=O

Computed Properties

• Exact Mass: 384.06137754g/mol
• Monoisotopic Mass: 384.06137754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 101Ų

Additional information on N-cyclopropyl-N-[(2-fluorophenyl)methyl]-6-methanesulfonylpyridine-3-sulfonamide

Introduction to N-cyclopropyl-N-[(2-fluorophenyl)methyl]-6-methanesulfonylpyridine-3-sulfonamide (CAS No. 1808400-71-6)

N-cyclopropyl-N-[(2-fluorophenyl)methyl]-6-methanesulfonylpyridine-3-sulfonamide, with the CAS number 1808400-71-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of N-cyclopropyl-N-[(2-fluorophenyl)methyl]-6-methanesulfonylpyridine-3-sulfonamide incorporates several key functional groups that contribute to its unique chemical properties. The presence of a cyclopropyl group, a fluoro-substituted phenyl ring, and multiple sulfonyl and amide functionalities suggests a high degree of reactivity and versatility in chemical transformations. These features make the compound an attractive candidate for further exploration in drug discovery.

In recent years, there has been a growing interest in the development of small molecule inhibitors that target specific enzymes or receptors involved in various diseases. The N-cyclopropyl-N-[(2-fluorophenyl)methyl]-6-methanesulfonylpyridine-3-sulfonamide molecule has shown potential in this regard, particularly in the context of inhibiting enzymes that play a crucial role in cancer progression and inflammation.

One of the most compelling aspects of this compound is its ability to interact with biological targets in a highly selective manner. The fluorine atom in the phenyl ring enhances the binding affinity by increasing the electron density and reducing steric hindrance. Additionally, the methanesulfonyl group contributes to the compound's solubility and bioavailability, which are critical factors for its efficacy as a therapeutic agent.

Recent studies have demonstrated that derivatives of pyridine sulfonamides exhibit significant anti-inflammatory properties. The N-cyclopropyl-N-[(2-fluorophenyl)methyl]-6-methanesulfonylpyridine-3-sulfonamide molecule, with its sulfonamide moiety, aligns well with this trend. Researchers have observed that such compounds can modulate inflammatory pathways by inhibiting key enzymes like COX-2 and LOX. This has opened up new avenues for treating chronic inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The cyclopropyl group in the molecular structure also plays a crucial role in determining the pharmacokinetic properties of the compound. It has been shown to enhance metabolic stability while maintaining good oral bioavailability. This is particularly important for developing drugs that need to be administered orally and reach their target sites effectively.

In addition to its anti-inflammatory potential, N-cyclopropyl-N-[(2-fluorophenyl)methyl]-6-methanesulfonylpyridine-3-sulfonamide has shown promise in preclinical studies as an antitumor agent. Preclinical data indicate that it can inhibit the growth of various cancer cell lines by interfering with critical signaling pathways involved in cell proliferation and survival. Specifically, it has been observed to block the activity of kinases that are overexpressed in many cancers, leading to apoptosis or growth arrest.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the fluoro-substituted phenyl ring efficiently. The introduction of the sulfonamide group is achieved through nucleophilic substitution reactions, which require careful selection of reagents and solvents to minimize side products.

The pharmacological evaluation of N-cyclopropyl-N-[(2-fluorophenyl)methyl]-6-methanesulfonylpyridine-3-sulfonamide has been conducted using both in vitro and in vivo models. In vitro studies have revealed potent inhibitory activity against several target enzymes, including COX-2, LOX, and specific kinases. In vivo studies have further supported these findings by demonstrating significant reduction in inflammation markers and tumor growth in animal models.

The safety profile of this compound is another area of focus. Preliminary toxicology studies have shown that it exhibits low toxicity at therapeutic doses, making it a promising candidate for further clinical development. However, further studies are needed to fully assess its long-term safety and potential side effects.

The development of novel pharmaceuticals is often hindered by challenges related to drug delivery and formulation. The solubility properties of N-cyclopropyl-N-[(2-fluorophenyl)methyl]-6-methanesulfonylpyridine-3-sulfonamide present an opportunity for innovation in this area. Researchers are exploring various formulation strategies, such as prodrugs or nanocarriers, to enhance its bioavailability and targeted delivery to affected tissues.

The integration of computational chemistry techniques has also played a significant role in optimizing the structure and properties of this compound. Molecular modeling studies have helped identify key interactions between the drug molecule and its biological targets, providing insights into how modifications can improve binding affinity and selectivity.

In conclusion, N-cyclopropyl-N-[(2-fluorophenyl)methyl]-6-methanesulfonylpyridine-3-sulfonamide (CAS No. 1808400-71-6) represents a promising lead compound with significant therapeutic potential. Its unique molecular structure, combined with promising preclinical data, makes it an attractive candidate for further development into a novel therapeutic agent. As research continues to uncover new biological targets and mechanisms, compounds like this one are poised to play a crucial role in addressing unmet medical needs.